![molecular formula C10H11NO B7964850 2-(2-Methoxy-4-methylphenyl)acetonitrile](/img/structure/B7964850.png)
2-(2-Methoxy-4-methylphenyl)acetonitrile
Overview
Description
2-(2-Methoxy-4-methylphenyl)acetonitrile is a useful research compound. Its molecular formula is C10H11NO and its molecular weight is 161.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(2-Methoxy-4-methylphenyl)acetonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-Methoxy-4-methylphenyl)acetonitrile including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-Ulcer Therapy : SCH 28080, a compound related to 2-(2-Methoxy-4-methylphenyl)acetonitrile, has demonstrated significant inhibitory effects on gastric acid secretion and peptic activity in humans. This suggests potential applications in anti-ulcer therapy (Ene, Khan-Daneshmend, & Roberts, 1982).
Electrochemical Studies : Research involving the reduction of α-hydroxyquinones in acetonitrile has provided insights into electron transfer coupled reactions, which could be relevant for understanding chemical reactions in various applications (Bautista-Martínez, González, & Aguilar-Martínez, 2003).
Electrochemical Reduction Mechanisms : Studies on the electrochemical reduction of aryl thiocyanates in acetonitrile have shown a change in the reductive cleavage mechanism, which is influenced by the substituents on the aryl ring. This finding is significant for understanding and designing electrochemical reactions (Houmam, Hamed, & Still, 2003).
Synthesis Research : There has been a successful synthesis of 2-methoxyimino-2-[2-(2-methylphenoxymethyl)phenyl]acetonitrile, highlighting the possibilities of creating complex molecules for various research applications (Wang Qing-xiu, 2012).
Sonochemistry : The study of non-radical reactions under ultrasonic irradiation in acetonitrile-water binary mixtures has provided insights into sonochemistry and its potential applications (Tuulmets, Piiskop, Järv, & Salmar, 2014).
Mechanistic Investigations in Organic Chemistry : Research on the mono-C-methylation of arylacetonitriles and arylacetates with dimethyl carbonate in acetonitrile has clarified important aspects of reaction mechanisms in organic chemistry (Tundo, Selva, Perosa, & Memoli, 2002).
properties
IUPAC Name |
2-(2-methoxy-4-methylphenyl)acetonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO/c1-8-3-4-9(5-6-11)10(7-8)12-2/h3-4,7H,5H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHKRKJLOINWNES-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)CC#N)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Methoxy-4-methylphenyl)acetonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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